3-Epi-perforenone A

• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol
• IUPAC Name: (3R,4R,4aR)-3-hydroxy-1,4,4a,7-tetramethyl-4,5,8,9-tetrahydro-3H-benzo[7]annulen-2-one
• InChI: InChI=1S/C15H22O2/c1-9-5-6-12-10(2)13(16)14(17)11(3)15(12,4)8-7-9/h7,11,14,17H,5-6,8H2,1-4H3/t11-,14+,15+/m0/s1
• InChI Key: FUPXAIKSURJKNB-NILFDRSVSA-N
• SMILES: CC1C(C(=O)C(=C2C1(CC=C(CC2)C)C)C)O
• Isomeric SMILES: C[C@H]1[C@H](C(=O)C(=C2[C@@]1(CC=C(CC2)C)C)C)O
• Synonyms: 3-epi-perforenone A

Description

3-Epi-perforenone A is a sesquiterpenoid isolated from the red seaweed Laurencia perforata, collected from the Great Barrier Reef, Australia . Structurally, it belongs to the perforone family, characterized by a bicyclic framework with an epimerization at the C3 position, distinguishing it from its parent compound, perforone A. This stereochemical variation is critical to its bioactivity and interaction with biological targets. The compound is lipophilic and was identified in the lipophilic extract of L. perforata alongside structurally related derivatives .

3-Epi-perforenone A exhibits notable biological activities, including antimicrobial and cytotoxic properties, which are attributed to its halogenated sesquiterpenoid structure . These activities position it as a candidate for pharmaceutical and nutraceutical research, particularly in addressing drug-resistant pathogens or cancer cell lines.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key sesquiterpenoids from the Laurencia genus, highlighting structural features, sources, and bioactivities.

Compound	Source	Structural Features	Reported Bioactivities
3-Epi-perforenone A	Laurencia perforata	C3 epimer of perforone A; bicyclic sesquiterpenoid	Antimicrobial, cytotoxic
9-Hydroxy-3-epi-perforenone A	Laurencia perforata	C3 epimer with additional hydroxyl group at C9	Antimicrobial, cytotoxic (inferred)
4-Hydroxy-1,8-epiisotenerone	Laurencia perforata	Hydroxyl group at C4; epimerization at C1 and C8	Not explicitly stated, likely cytotoxic
Isoafricanol	Laurencia mariannensis	Synthetic origin later found naturally; tricyclic sesquiterpenoid	Potential pharmacological applications
Isodactyloxene A	Laurencia mariannensis	Chromene-type sesquiterpenoid with oxygenated heterocycle	Unspecified, structural novelty noted

Key Observations:

Structural Variations: Epimerization: 3-Epi-perforenone A and 9-hydroxy-3-epi-perforenone A share C3 epimerization but differ in hydroxylation patterns. Hydroxylation: 4-Hydroxy-1,8-epiisotenerone’s hydroxyl at C4 suggests distinct redox interactions compared to C3/C9 derivatives, possibly influencing its mechanism of action. Skeletal Diversity: Isoafricanol and isodactyloxene A belong to different sesquiterpenoid subclasses (tricyclic vs. chromene), underscoring Laurencia’s metabolic versatility .

Bioactivity Trends: Compounds with epimerized configurations (e.g., 3-Epi-perforenone A) consistently demonstrate antimicrobial and cytotoxic effects, implying that stereochemistry enhances bioactivity . Hydroxylation at non-epimeric positions (e.g., C4 or C9) may modulate activity but requires further validation through comparative assays.

Source Specificity: L. perforata produces multiple epi-perforenone derivatives, whereas L. mariannensis yields structurally distinct sesquiterpenoids. Environmental factors or enzymatic pathways in these species likely drive this divergence .

Research Implications and Limitations

While 3-Epi-perforenone A and its analogs show therapeutic promise, current evidence lacks quantitative data (e.g., IC50 values, MIC concentrations) to directly compare efficacy. Future studies should prioritize:

• Structure-Activity Relationship (SAR) Studies : To elucidate how epimerization and hydroxylation impact potency.
• Comparative Bioassays : Using standardized models to evaluate antimicrobial and cytotoxic effects across analogs.
• Biosynthetic Pathway Analysis : To explore how Laurencia species regulate the production of these compounds.

Q & A

Q. What are the key spectroscopic techniques for identifying 3-Epi-perforenone A in natural product extracts?

Methodological Answer: Utilize a combination of NMR (¹H, ¹³C, and 2D experiments like COSY, HSQC, HMBC) to resolve stereochemical ambiguities, alongside high-resolution mass spectrometry (HR-MS) for molecular formula confirmation. Compare spectral data with existing literature on diterpenoid analogs, ensuring alignment with reported chemical shifts for epi-configurations . For complex matrices, hyphenated techniques like LC-MS/MS or GC-MS can isolate and characterize the compound from co-eluting metabolites .

Q. How can researchers optimize the synthetic pathway for 3-Epi-perforenone A to improve yield?

Methodological Answer: Design a factorial experiment to test variables such as catalyst type (e.g., Lewis acids), solvent polarity , and reaction temperature . Use HPLC quantification to monitor intermediate formation and final product purity. Apply response surface methodology (RSM) to model interactions between variables and identify optimal conditions. Cross-validate results with computational tools like DFT calculations to predict thermodynamic feasibility of proposed reaction pathways .

Advanced Research Questions

Q. How do contradictory reports on 3-Epi-perforenone A’s bioactivity (e.g., anticancer vs. cytotoxic effects) arise, and how can they be resolved?

Methodological Answer: Conduct a systematic review adhering to PRISMA guidelines to collate and assess all published bioactivity data. Evaluate sources of bias, such as cell line specificity (e.g., HeLa vs. primary cells) or assay variability (MTT vs. apoptosis markers). Perform meta-analysis to quantify effect sizes across studies, stratifying by experimental conditions. Validate findings through independent replication in standardized models (e.g., NCI-60 panel) .

Q. What computational strategies are effective for predicting 3-Epi-perforenone A’s molecular targets and mechanism of action?

Methodological Answer: Combine molecular docking (AutoDock Vina, Glide) with pharmacophore modeling to screen against target libraries (e.g., Protein Data Bank). Validate predictions using molecular dynamics simulations (GROMACS, AMBER) to assess binding stability. Cross-reference results with transcriptomic or proteomic datasets (e.g., LINCS L1000) to identify downstream pathways. Experimental validation via knockdown/overexpression studies in relevant biological models is critical .

Q. How can researchers address discrepancies in the reported stereochemical configuration of 3-Epi-perforenone A derivatives?

Methodological Answer: Employ X-ray crystallography as the gold standard for absolute configuration determination. For non-crystalline samples, use electronic circular dichroism (ECD) coupled with TD-DFT calculations to compare experimental and theoretical spectra. Apply Mosher’s method for secondary alcohol stereochemistry if applicable. Publish raw crystallographic data (e.g., CIF files) to enhance reproducibility .

Q. What experimental designs are optimal for studying 3-Epi-perforenone A’s structure-activity relationship (SAR) in multidrug-resistant cancer models?

Methodological Answer: Use a fragment-based approach to synthesize analogs with systematic modifications (e.g., epimerization, hydroxylation). Test analogs in 3D spheroid models and patient-derived xenografts (PDX) to mimic tumor microenvironments. Incorporate synergy assays (e.g., Chou-Talalay method) to evaluate interactions with standard chemotherapeutics. Data analysis should include multivariate regression to correlate structural features with potency and selectivity .

Methodological Best Practices

Q. How should researchers document synthetic procedures for 3-Epi-perforenone A to ensure reproducibility?

• Provide detailed reaction protocols , including exact equivalents, purification methods (e.g., column chromatography gradients), and characterization data (e.g., NMR peaks, optical rotation).
• Report failure conditions (e.g., side reactions under basic pH) to guide troubleshooting.
• Adhere to FAIR data principles by depositing raw spectra and chromatograms in open repositories .

Q. What criteria should guide the selection of biological assays for 3-Epi-perforenone A’s anti-inflammatory activity?

• Prioritize mechanistic assays (e.g., NF-κB luciferase reporter, cytokine ELISA) over phenotypic screens.
• Include positive controls (e.g., dexamethasone) and toxicity counterscreens (e.g., LDH release).
• Use dose-response curves with at least six concentrations to calculate IC₅₀ values accurately .

Data Contradiction Analysis

Q. How to reconcile conflicting solubility profiles of 3-Epi-perforenone A in different solvent systems?

Methodological Answer: Perform a phase solubility study (Higuchi and Connors method) under controlled pH and temperature. Compare results with COSMO-RS simulations to predict solvent-solute interactions. Publish full experimental conditions (e.g., equilibration time, agitation method) to identify protocol-driven variability .

Q. What statistical approaches are recommended for interpreting heterogeneous in vivo pharmacokinetic data?

Methodological Answer: Apply non-linear mixed-effects modeling (NLME) using software like NONMEM or Monolix to account for inter-subject variability. Use bootstrap resampling to assess parameter uncertainty. Report AUC, Cmax, and half-life with 95% confidence intervals rather than single-point estimates .